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Compound of Interest

Compound Name: 3-Quinolinecarboxaldehyde

Cat. No.: B083401

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate, essential safety and logistical
information for the handling of 3-Quinolinecarboxaldehyde, including detailed personal
protective equipment (PPE) requirements, step-by-step operational procedures, and compliant
disposal plans.

Key Physical and Chemical Properties

A thorough understanding of the compound's properties is the foundation of safe laboratory

practices.
Property Value
Molecular Formula C1oH7NOJ[1][2][3]
Molecular Weight 157.17 g/mol [1][4]
Appearance White to yellow powder or solid[2][5]
Melting Point 68-71 °C[2][4][5]
Boiling Point 128 °C at 1 mmHg[2][5]
Solubility Soluble in DMSO and DMFI[6]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b083401?utm_src=pdf-interest
https://www.benchchem.com/product/b083401?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Quinoline-3-carbaldehyde
https://www.chemimpex.com/products/43947
https://cymitquimica.com/cas/13669-42-6/
https://pubchem.ncbi.nlm.nih.gov/compound/Quinoline-3-carbaldehyde
https://www.sigmaaldrich.com/TW/zh/product/aldrich/177121
https://www.chemimpex.com/products/43947
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3111732.htm
https://www.chemimpex.com/products/43947
https://www.sigmaaldrich.com/TW/zh/product/aldrich/177121
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3111732.htm
https://www.chemimpex.com/products/43947
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3111732.htm
https://www.benchchem.com/pdf/Comprehensive_Safety_and_Handling_Guide_for_3_4_Carboxybenzoyl_quinoline_2_carboxaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

Hazard Identification and Personal Protective Equipment
(PPE)

3-Quinolinecarboxaldehyde is classified with the following hazards:
o Causes skin irritation (H315).[1][7]

o Causes serious eye irritation (H319).[1][7]

e May cause respiratory irritation (H335).[1][7]

To mitigate these risks, strict adherence to the following PPE guidelines is mandatory.
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Protection Level Equipment Specifications & Rationale

Must meet ANSI Z87.1 or
Primary (Minimum European Standard EN166 to
] Safety Goggles ] )
Requirement) protect against chemical

splashes.[6][8]

Provides short-term protection.
o Inspect before each use and
Nitrile Gloves ) )
change immediately upon

contact.[4][6]

A flame-resistant lab coat with
a buttoned front is

Laboratory Coat )
recommended to protect skin

and clothing.[6]

Must cover the entire foot to
Closed-toe Shoes ] ]
protect against spills.[6]

Required when there is a
Secondary (Recommended for ] o
n Face Shield significant splash hazard or for
specific procedures) ) ) )
highly exothermic reactions.[6]

Recommended when handling
) ) larger quantities or during
Chemical-resistant Apron ] o
procedures with a high risk of

splashing.[6]

Use a NIOSH-approved N95
dust mask or equivalent
) ) respirator if engineering
Respiratory Protection
controls (e.g., fume hood) are
insufficient, especially when

handling the powder form.[4][6]

Experimental Workflow: Safe Handling and Disposal

The following diagram outlines the logical workflow for the safe handling of 3-
Quinolinecarboxaldehyde from initial preparation to final disposal.
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Safe Handling and Disposal Workflow for 3-Quinolinecarboxaldehyde

Preparation
- Assemble all necessary PPE
- Ensure fume hood is operational
- Verify emergency equipment is accessible

Y

Handling
- Conduct all work in a fume hood
- Weigh solid in a ventilated enclosure
- Avoid generating dust
- Use appropriate tools to prevent spills
T

A

Use in Experiment
- Follow specific experimental protocol
- Maintain containment
- Monitor for any signs of exposure
T

Decontamination
- Clean all equipment and surfaces
- Use appropriate solvent followed by soap and water
- Decontaminate PPE as needed

Emergency Procedures

- In case of spill or exposure, follow established protocols
- Evacuate if necessary

- Administer first aid and seek medical attention

Waste Collection
- Segregate waste streams
- Collect all contaminated materials in a labeled, sealed hazardous waste container

Y

Disposal
- Arrange for pickup by authorized hazardous waste personnel
- Follow all local, state, and federal regulations

Click to download full resolution via product page

Caption: Logical workflow for handling 3-Quinolinecarboxaldehyde.
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Procedural Guidance
Step-by-Step Handling Protocol

Adherence to a strict protocol is crucial to minimize exposure and ensure a safe working

environment.
e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[6][8]

o Conduct all handling and experimental procedures within a certified chemical fume hood
to ensure adequate ventilation.[6]

o Don all required primary PPE, including safety goggles, nitrile gloves, and a lab coat.
o Material Handling:

o When weighing the solid compound, use a balance inside a fume hood or a ventilated
enclosure to prevent the inhalation of fine particles.[6]

o Avoid direct contact with skin and eyes.[6]
o Do not breathe in dust or aerosols.[6][7][8]
e During the Experiment:
o Keep the container tightly closed when not in use.[7][8]

o Be aware of incompatibilities; keep the compound away from strong oxidizing agents and
strong bases.[6][8]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

o Skin Contact: Immediately flush the affected area with plenty of soap and water for at least
15 minutes while removing all contaminated clothing and shoes.[7][8][9] Seek medical
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attention.[7][8][9]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids.[7][8][9] Remove contact lenses if present and easy to do so.[7][8][9]
Continue rinsing and get immediate medical attention.[7][8][9]

 Inhalation: Remove the individual from the exposure area to fresh air.[7][8] If breathing is
difficult or if symptoms such as respiratory irritation persist, seek medical attention.[7][8][9]

» Spill: For solid spills, carefully sweep up the material to avoid generating dust and place it in
a clearly labeled, sealed container for hazardous waste.[8][10] Clean the spill area
thoroughly with a suitable solvent, followed by soap and water.[10] All materials used for
cleanup must be disposed of as hazardous waste.[10]

Storage and Disposal Plan

Proper storage and disposal are essential to maintain a safe laboratory and comply with
regulations.

o Storage: Store in a cool, dry, and well-ventilated place.[7][8][11] Keep the container tightly
closed and consider refrigeration.[7][8]

o Waste Collection: Collect all waste material, including empty containers, contaminated
gloves, and other disposable items, in a designated and properly labeled hazardous waste
container.[6]

» Disposal: Dispose of contents and containers to an approved waste disposal plant in
accordance with all local, state, and federal regulations.[7][8][10] Never dispose of this
compound down the drain or in general waste streams.[10] Chemical waste generators must
consult with their institution's environmental health and safety department to ensure
complete and accurate classification and disposal procedures.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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